Cas no 61695-89-4 (Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-
• CAS No: 61695-89-4
• MF: C₁₁H₁₈N₅O₁₃P₃S
• MW: 553.27260351181
• CID: 469637
• Update Time: 2024-01-30

Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-
• Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)- (9CI)

• Inchi： 1S/C11H18N5O13P3S/c1-33-11-15-5-8(12)13-3-14-9(5)16(11)10-7(18)6(17)4(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H,24,25)(H2,12,13,14)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
• InChI Key： BMNXTRLDKMLFJW-KQYNXXCUSA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2SC)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 552.98364

Experimental Properties

• Density: 2.49±0.1 g/cm3(Predicted)
• Boiling Point: 971.0±75.0 °C(Predicted)
• PSA: 279.13
• pka: 0.97±0.50(Predicted)